Cas no 113858-50-7 (1-hexylcyclopropan-1-ol)

• Product Name: 1-hexylcyclopropan-1-ol
• CAS No: 113858-50-7
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 1204330
• PubChem ID: 15701981
• Update Time: 2025-10-19

1-hexylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-hexyl-
• 1-Hydroxycyclopropylhexane
• 1-hexylcyclopropan-1-ol
• 113858-50-7
• EN300-1854560
• SCHEMBL17607210

• Inchi： InChI=1S/C9H18O/c1-2-3-4-5-6-9(10)7-8-9/h10H,2-8H2,1H3
• InChI Key： SMGAMCOSAVJIMT-UHFFFAOYSA-N
• SMILES： CCCCCCC1(CC1)O

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 1-hexylcyclopropan-1-ol

1-Hexylcyclopropan-1-ol (CAS No. 113858-50-7): A Comprehensive Overview

Introduction to 1-Hexylcyclopropan-1-ol

1-Hexylcyclopropan-1-ol, a compound with the CAS registry number 113858-50-7, is an organic molecule belonging to the class of cyclopropane alcohols. This compound has garnered attention in both academic and industrial research due to its unique structural features and potential applications in various fields. The molecule consists of a cyclopropane ring substituted with a hexyl group and a hydroxyl group, making it a versatile building block for organic synthesis. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and specialty chemicals.

Structural Features and Chemical Properties

The structure of 1-hexylcyclopropan-1-ol is characterized by a three-membered cyclopropane ring, which introduces significant ring strain. This strain makes the molecule highly reactive under certain conditions, enabling it to participate in various chemical transformations. The presence of the hexyl group provides the molecule with hydrophobic properties, while the hydroxyl group imparts some degree of polarity. This balance of hydrophobic and hydrophilic characteristics makes 1-hexylcyclopropan-1-ol suitable for applications requiring amphiphilic behavior.

Recent research has focused on understanding the electronic and steric effects of substituents on cyclopropane rings. Studies have shown that the reactivity of cyclopropane alcohols can be tuned by modifying the substituents attached to the ring. For instance, the hexyl group in 1-hexylcyclopropan-1-ol not only influences the physical properties but also plays a role in directing certain chemical reactions.

Synthesis and Characterization

The synthesis of 1-hexylcyclopropan-1-ol involves several steps, including the preparation of cyclopropyl intermediates and subsequent functionalization. One common approach is the nucleophilic addition of alcohols to strained cyclopropenes or cyclopropynes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm the structure of 1-hexylcyclopropan-1-ol. These methods provide insights into the molecular geometry, purity, and functional groups present in the compound.

Applications in Organic Synthesis

Due to its unique structure, 1-hexylcyclopropan-1-ol has found applications as an intermediate in organic synthesis. Its cyclopropane ring serves as a valuable platform for constructing complex molecules with specific stereochemistry and functionality. For example, recent studies have utilized this compound as a precursor for synthesizing bioactive compounds with potential pharmacological activity.

In materials science, cyclopropane-containing polymers derived from hexylcyclopropanols are being explored for their mechanical properties and thermal stability. These materials show promise in applications such as high-performance adhesives, coatings, and elastomers.

Biological Activity and Pharmacological Potential

Preliminary biological studies on hexylcyclopropans have revealed interesting pharmacological properties. The compound exhibits moderate activity against certain enzymes and cellular targets, making it a candidate for further drug development studies. Researchers are particularly interested in its potential as an anti-inflammatory or neuroprotective agent.

Recent advancements in medicinal chemistry have enabled the design of derivatives of hexylcyclopansols, which exhibit improved bioavailability and efficacy. These derivatives are currently under investigation for their potential use in treating chronic diseases such as neurodegenerative disorders.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on hexlyclopropansols' environmental fate indicate that they undergo biodegradation under aerobic conditions, suggesting that their environmental footprint is relatively low compared to other synthetic chemicals.

In terms of safety, handling hexlyclopropansols requires adherence to standard laboratory protocols due to their potential irritant effects on skin and eyes. Proper personal protective equipment (PPE) should be used during synthesis or manipulation of this compound.

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